2-(4-bromo-3,5-dimethylphenoxy)-N-(5,6,7,8-tetrahydro-1-naphthalenyl)acetamide

• IUPAC Name: 2-(4-bromo-3,5-dimethylphenoxy)-N-(5,6,7,8-tetrahydronaphthalen-1-yl)acetamide
• InChI: InChI=1S/C20H22BrNO2/c1-13-10-16(11-14(2)20(13)21)24-12-19(23)22-18-9-5-7-15-6-3-4-8-17(15)18/h5,7,9-11H,3-4,6,8,12H2,1-2H3,(H,22,23)
• InChI Key: CJSRQBBLDDHQSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)OCC(=O)NC2=CC=CC3=C2CCCC3
• Molecular Formula: C20H22BrNO2
• Molecular Weight: 388.3 g/mol

Description

2-(4-bromo-3,5-dimethylphenoxy)-N-(5,6,7,8-tetrahydro-1-naphthalenyl)acetamide, commonly known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

BPTA has been studied extensively for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, BPTA has been shown to inhibit the activity of a specific type of potassium channel, which can lead to the enhancement of synaptic plasticity and memory formation. In cancer research, BPTA has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In drug discovery, BPTA has been used as a lead compound to develop new drugs with improved efficacy and safety profiles.

Mechanism of Action

The mechanism of action of BPTA involves the inhibition of the activity of a specific type of potassium channel, known as Kv4.3. This channel is involved in regulating the excitability of neurons and plays a crucial role in synaptic plasticity and memory formation. By inhibiting Kv4.3 activity, BPTA can enhance synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
BPTA has been shown to have a range of biochemical and physiological effects, including the inhibition of Kv4.3 activity, enhancement of synaptic plasticity and memory formation, and inhibition of cancer cell growth. In addition, BPTA has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPTA in lab experiments is its specificity for Kv4.3 channels, which allows for targeted modulation of neuronal activity. However, one of the limitations of using BPTA is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for BPTA research, including the development of new drugs based on BPTA as a lead compound, the investigation of its potential applications in other fields, such as immunology and infectious diseases, and the exploration of its effects on different types of neurons and neuronal circuits.
Conclusion:
In conclusion, BPTA is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its specificity for Kv4.3 channels makes it a valuable tool for targeted modulation of neuronal activity, and its inhibition of cancer cell growth makes it a promising candidate for cancer therapy. However, further research is needed to fully understand its biochemical and physiological effects and to explore its potential applications in other fields.

Synthesis Methods

The synthesis of BPTA involves the reaction of 4-bromo-3,5-dimethylphenol with 5,6,7,8-tetrahydro-1-naphthalenylamine, followed by acetylation with acetic anhydride. The final product is obtained through purification using column chromatography.